Ethyl (12R)-12-hydroxyoctadec-9-enoate Ethyl (12R)-12-hydroxyoctadec-9-enoate Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid and constitutes about 90% of the fatty acids in castor oil. It can serve as a substrate for the synthesis of conjugated linoleic acids. Ricinoleic acid ethyl ester is a stabilized, lipid-soluble form of the free acid. It has been used to produce biofuels as well as skin-conditioning agents, emulsion stabilizers, and surfactants in cosmetics.
Brand Name: Vulcanchem
CAS No.: 55066-53-0
VCID: VC0056683
InChI: InChI=1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h11,14,19,21H,3-10,12-13,15-18H2,1-2H3/t19-/m1/s1
SMILES: CCCCCCC(CC=CCCCCCCCC(=O)OCC)O
Molecular Formula: C20H38O3
Molecular Weight: 326.5 g/mol

Ethyl (12R)-12-hydroxyoctadec-9-enoate

CAS No.: 55066-53-0

Reference Standards

VCID: VC0056683

Molecular Formula: C20H38O3

Molecular Weight: 326.5 g/mol

Ethyl (12R)-12-hydroxyoctadec-9-enoate - 55066-53-0

CAS No. 55066-53-0
Product Name Ethyl (12R)-12-hydroxyoctadec-9-enoate
Molecular Formula C20H38O3
Molecular Weight 326.5 g/mol
IUPAC Name ethyl (12R)-12-hydroxyoctadec-9-enoate
Standard InChI InChI=1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h11,14,19,21H,3-10,12-13,15-18H2,1-2H3/t19-/m1/s1
Standard InChIKey AZXVZUBIFYQWJK-KWRJMZDGSA-N
Isomeric SMILES CCCCCC[C@H](C/C=C\CCCCCCCC(=O)OCC)O
SMILES CCCCCCC(CC=CCCCCCCCC(=O)OCC)O
Canonical SMILES CCCCCCC(CC=CCCCCCCCC(=O)OCC)O
Description Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid and constitutes about 90% of the fatty acids in castor oil. It can serve as a substrate for the synthesis of conjugated linoleic acids. Ricinoleic acid ethyl ester is a stabilized, lipid-soluble form of the free acid. It has been used to produce biofuels as well as skin-conditioning agents, emulsion stabilizers, and surfactants in cosmetics.
Synonyms (+)-Ethyl ricinoleate;Neoricin
Reference 1.Salimon, J.,Nallathamby, N.,Salih, N., et al. Synthesis and physical properties of estolide ester using saturated fatty acid and ricinoleic acid. Journal of Automated Methods & Management in Chemistry 2011(263624), (2011).
PubChem Compound 108664
Last Modified Nov 11 2021
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